Cas no 1021224-14-5 (N-(3-methyl-1,2-oxazol-5-yl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(3-methyl-1,2-oxazol-5-yl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 1021224-14-5
• MF: C₁₄H₁₀N₂O₄
• MW: 270.240203380585
• CID: 5805336
• PubChem ID: 25813480
• Update Time: 2025-06-09

N-(3-methyl-1,2-oxazol-5-yl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1,2-oxazol-5-yl)-2-oxochromene-3-carboxamide
• N-(3-methyl-1,2-oxazol-5-yl)-2-oxo-2H-chromene-3-carboxamide
• 1021224-14-5
• AKOS024494485
• F5067-0047
• N-(3-methylisoxazol-5-yl)-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C14H10N2O4/c1-8-6-12(20-16-8)15-13(17)10-7-9-4-2-3-5-11(9)19-14(10)18/h2-7H,1H3,(H,15,17)
• InChI Key： GACLTTLNWAMZEP-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NC1ON=C(C)C=1)=O

Computed Properties

• Exact Mass: 270.06405680g/mol
• Monoisotopic Mass: 270.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.4Ų

Additional information on N-(3-methyl-1,2-oxazol-5-yl)-2-oxo-2H-chromene-3-carboxamide

N-(3-methyl-1,2-oxazol-5-yl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 1021224-14-5): A Comprehensive Overview

N-(3-methyl-1,2-oxazol-5-yl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 1021224-14-5) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological properties, and recent advancements in its application in drug discovery and development.

The chemical structure of N-(3-methyl-1,2-oxazol-5-yl)-2-oxo-2H-chromene-3-carboxamide is characterized by a chromene core linked to an oxazolyl group through an amide bond. The chromene moiety, a six-membered ring fused with a benzene ring, is a common scaffold in natural products and synthetic compounds with diverse biological activities. The oxazolyl group, on the other hand, is known for its ability to enhance the pharmacological properties of molecules by improving their stability and bioavailability.

Several synthetic routes have been reported for the preparation of N-(3-methyl-1,2-oxazol-5-yl)-2-oxo-2H-chromene-3-carboxamide. One of the most common methods involves the reaction of 3-acetylchromone with 3-methylisoxazole in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and 4-dimethylaminopyridine (DMAP). This method provides high yields and good purity, making it suitable for large-scale synthesis. Another approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve product yields.

In terms of biological properties, N-(3-methyl-1,2-oxazol-5-yl)-2-oxo-2H-chromene-3-carboxamide has demonstrated promising activity in various assays. Recent studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). Additionally, it has been found to possess antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.

The potential therapeutic applications of N-(3-methyl-1,2-oxazol-5-yl)-2-oxo-2H-chromene-3-carboxamide have been explored in several preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively reduced inflammation in a mouse model of colitis. Another study in the European Journal of Pharmacology demonstrated its ability to protect against neurodegeneration in an Alzheimer's disease model by modulating key signaling pathways involved in neuronal survival.

Furthermore, the safety profile of N-(3-methyl-1,2-oxazol-5-yl)-2-o xo - 2 H - chromene - 3 - carboxamide has been evaluated in various toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, N-(3-methyl - 1 , 2 - oxazol - 5 - yl ) - 2 - oxo - 2 H - chromene - 3 - carboxamide (CAS No. 1021224 - 14 - 5) represents a promising lead compound for the development of novel therapeutic agents. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in the advancement of drug discovery and development.